Cas no 2229477-53-4 (5-(1-ethynylcyclopropyl)-1,2,3,4-tetrahydronaphthalene)

• Product Name: 5-(1-ethynylcyclopropyl)-1,2,3,4-tetrahydronaphthalene
• CAS No: 2229477-53-4
• MF: C₁₅H₁₆
• MW: 196.287544250488
• CID: 5914099
• PubChem ID: 165709839
• Update Time: 2025-05-22

5-(1-ethynylcyclopropyl)-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethynylcyclopropyl)-1,2,3,4-tetrahydronaphthalene
• EN300-1816463
• 2229477-53-4

• Inchi： 1S/C15H16/c1-2-15(10-11-15)14-9-5-7-12-6-3-4-8-13(12)14/h1,5,7,9H,3-4,6,8,10-11H2
• InChI Key： UVDZVKZEQKPUPL-UHFFFAOYSA-N
• SMILES： C1(C#C)(C2=CC=CC3CCCCC2=3)CC1

Computed Properties

• Exact Mass: 196.125200510g/mol
• Monoisotopic Mass: 196.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-(1-ethynylcyclopropyl)-1,2,3,4-tetrahydronaphthalene

5-(1-Ethynylcyclopropyl)-1,2,3,4-Tetrahydronaphthalene: A Comprehensive Overview

The compound 5-(1-ethynylcyclopropyl)-1,2,3,4-tetrahydronaphthalene (CAS No. 2229477-53-4) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrahydronaphthalene framework with a substituted cyclopropane moiety. The presence of the ethynyl group further enhances its reactivity and potential applications in various chemical transformations.

Recent studies have highlighted the importance of tetrahydronaphthalene derivatives in the development of advanced materials. The rigid and aromatic nature of the tetrahydronaphthalene core provides a stable platform for functionalization. The cyclopropyl group, on the other hand, introduces strain and reactivity into the molecule, making it an attractive candidate for cycloaddition reactions and other transformations. This combination of stability and reactivity makes 5-(1-ethynylcyclopropyl)-1,2,3,4-tetrahydronaphthalene a versatile building block in organic synthesis.

One of the most notable applications of this compound is in the field of polymer science. Researchers have demonstrated that tetrahydronaphthalene derivatives can be used to synthesize high-performance polymers with exceptional thermal stability and mechanical properties. The ethynyl group in this compound plays a crucial role in cross-linking reactions, which are essential for creating robust polymer networks. These polymers have potential applications in aerospace engineering, electronics, and automotive industries where durability and heat resistance are critical.

In addition to its role in polymer synthesis, 5-(1-ethynylcyclopropyl)-1,2,3,4-tetrahydronaphthalene has shown promise in drug discovery. The molecule's ability to undergo various chemical modifications allows for the creation of bioactive compounds with tailored pharmacological properties. Recent studies have explored its potential as a scaffold for developing anti-inflammatory agents and anticancer drugs. The cyclopropane ring has been identified as a key structural element that contributes to the molecule's bioactivity.

The synthesis of this compound involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Starting from readily available starting materials, chemists employ techniques such as Grignard reactions and cyclopropanation to construct the desired molecule. The use of transition metal catalysts has further streamlined the synthesis process, enabling higher yields and better control over stereochemistry.

From an environmental perspective, the production and use of 5-(1-ethynylcyclopropyl)-1,2,3,4-tetrahydronaphthalene are considered sustainable due to its high efficiency in chemical transformations. Its ability to participate in atom-efficient reactions minimizes waste generation and aligns with green chemistry principles. Furthermore, its stability under normal conditions ensures safe handling and storage.

In conclusion, 5-(1-ethynylcyclopropyl)-1,2,3,4-tetrahydronaphthalene (CAS No. 2229477-53-4) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure enables it to serve as a versatile building block in organic synthesis while offering practical applications in materials science and drug discovery. As research continues to uncover new potentials for this compound